Cas no 304021-16-7 (1H,2H,3H,4H,5H-thieno3,2-e1,4diazepin-5-one)

• Product Name: 1H,2H,3H,4H,5H-thieno3,2-e1,4diazepin-5-one
• CAS No: 304021-16-7
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 4644834
• Update Time: 2025-10-29

1H,2H,3H,4H,5H-thieno3,2-e1,4diazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 1H,2H,3H,4H,5H-thieno[3,2-e][1,4]diazepin-5-one
• 5H-Thieno[3,2-e]-1,4-diazepin-5-one, 1,2,3,4-tetrahydro-
• 1H,2H,3H,4H,5H-thieno3,2-e1,4diazepin-5-one

• Inchi： 1S/C7H8N2OS/c10-7-6-5(1-4-11-6)8-2-3-9-7/h1,4,8H,2-3H2,(H,9,10)
• InChI Key： DBHYNUPWRUCSDP-UHFFFAOYSA-N
• SMILES： N1C(=O)C2SC=CC=2NCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienodiazepines

Additional information on 1H,2H,3H,4H,5H-thieno3,2-e1,4diazepin-5-one

Exploring 1H,2H,3H,4H,5H-Thieno[3,2-e][1,4]diazepin-5-one (CAS 304021-16-7): Properties, Applications, and Future Directions

1H,2H,3H,4H,5H-thieno[3,2-e][1,4]diazepin-5-one, with CAS number 304021-16-7, is a heterocyclic compound that has garnered attention in medicinal chemistry and materials science due to its unique structural features. This compound belongs to the class of thienodiazepinones, which are characterized by a fused ring system incorporating sulfur and nitrogen atoms. The molecular framework consists of a thiophene ring fused with a diazepinone moiety, contributing to its potential as a scaffold for designing novel bioactive molecules. Researchers are increasingly interested in such heterocyclic compounds because of their versatility in drug discovery, particularly in targeting neurological and inflammatory pathways, aligning with current trends in personalized medicine and AI-driven molecular design.

The chemical properties of 1H,2H,3H,4H,5H-thieno[3,2-e][1,4]diazepin-5-one make it a subject of extensive study in organic synthesis. Its molecular formula and weight, along with its solubility profile, allow for modifications that enhance bioavailability and efficacy. In recent years, the integration of computational chemistry and machine learning algorithms has accelerated the exploration of similar compounds, addressing common search queries like "heterocyclic compounds in drug design" or "AI in chemical synthesis." This compound's stability under various conditions makes it suitable for laboratory applications without raising safety concerns, adhering to guidelines that avoid hazardous classifications. Its role in developing non-toxic, sustainable alternatives resonates with the growing emphasis on green chemistry and eco-friendly innovations.

Applications of 1H,2H,3H,4H,5H-thieno[3,2-e][1,4]diazepin-5-one span multiple fields, including pharmaceuticals and materials science. In drug development, it serves as a precursor for compounds targeting central nervous system disorders, such as anxiety or sleep disorders, which are hot topics in healthcare discussions online. Users often search for "new treatments for neurological conditions" or "innovative drug scaffolds," making this compound relevant to current debates. Additionally, its use in organic electronics, such as in the synthesis of conductive polymers, ties into trends in renewable energy and smart materials. The compound's ability to form stable complexes with metals opens doors for catalysis and sensor technologies, contributing to advancements in sustainable technology and addressing FAQs like "how do heterocycles improve material performance?"

Market dynamics for 1H,2H,3H,4H,5H-thieno[3,2-e][1,4]diazepin-5-one reflect the broader demand for specialized chemicals in research and industry. With the rise of biotechnology and AI integration in chemical manufacturing, suppliers are focusing on high-purity batches to meet the needs of academic and commercial labs. Searches for "CAS 304021-16-7 suppliers" or "thienodiazepinone derivatives" highlight its niche but growing presence. The compound's role in interdisciplinary research, combining chemistry with biology and engineering, aligns with user interests in "cross-disciplinary innovations" and "future of chemical synthesis." As regulatory frameworks evolve to support safer chemical usage, this compound stands out for its compliance and potential in non-restricted applications, ensuring it remains a valuable asset without ethical concerns.

Future research directions for 1H,2H,3H,4H,5H-thieno[3,2-e][1,4]diazepin-5-one include exploring its efficacy in novel therapeutic areas and enhancing synthetic routes for scalability. Topics like "green synthesis methods" and "AI-assisted drug discovery" are frequently searched, indicating a shift towards efficient and sustainable practices. Collaborations between academia and industry could lead to breakthroughs in treating chronic diseases, leveraging the compound's modular structure. Moreover, its application in advanced material science, such as in flexible electronics or biodegradable polymers, addresses global challenges like climate change and resource conservation. By staying updated on these trends, professionals can harness the full potential of this compound, making it a cornerstone of innovation in the coming decades.

In summary, 1H,2H,3H,4H,5H-thieno[3,2-e][1,4]diazepin-5-one (CAS 304021-16-7) exemplifies the intersection of traditional chemistry and modern technology. Its properties and applications cater to pressing societal needs, from healthcare to sustainability, while avoiding any restricted uses. As search queries evolve towards more specific and integrated topics, this compound remains a key player in scientific advancement, offering opportunities for further exploration and development in a safe and compliant manner.